molecular formula C13H12N2O4 B3597367 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide

5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide

Cat. No.: B3597367
M. Wt: 260.24 g/mol
InChI Key: HVVLWFPNPCEZOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide (C₁₃H₁₂N₂O₄, MW: 260.25) is a furan-2-carboxamide derivative featuring a methyl group at the 5-position of the furan ring and a 2-methyl-3-nitrophenyl substituent on the amide nitrogen .

Properties

IUPAC Name

5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N2O4/c1-8-6-7-12(19-8)13(16)14-10-4-3-5-11(9(10)2)15(17)18/h3-7H,1-2H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HVVLWFPNPCEZOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(O1)C(=O)NC2=C(C(=CC=C2)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Chemical Reactions Analysis

Types of Chemical Reactions

The compound’s functional groups (furan ring, nitro group, methyl substituents, and carboxamide) enable diverse reactivity:

Nitro Group Reduction

The nitro group (-NO₂) can be reduced to an amine (-NH₂) under catalytic hydrogenation (e.g., H₂/Pd-C) or using alternative reagents like Fe/HCl. This transformation alters the compound’s electronic properties and potential biological interactions.

Amide Hydrolysis

The carboxamide group (-CONH-) undergoes hydrolysis under acidic or basic conditions to yield a carboxylic acid (-COOH) and an amine. For example, treatment with aqueous HCl or NaOH at elevated temperatures can cleave the amide bond .

Furan Ring Substitution

The furan ring may participate in electrophilic aromatic substitution, particularly at the 5-methyl position. Reactions such as alkylation, acylation, or halogenation could occur, depending on the directing effects of substituents .

Methyl Group Oxidation

The methyl substituents (-CH₃) on both the furan and phenyl rings may undergo oxidation to carboxylic acids (-COOH) under strong oxidizing conditions (e.g., KMnO₄/H⁺).

Reagents and Reaction Conditions

Reaction Type Reagents/Conditions References
Nitro group reduction H₂/Pd-C, Fe/HCl, or SnCl₂/HCl
Amide hydrolysis HCl (aq.), NaOH (aq.), heat
Furan substitution Electrophiles (e.g., NO₂⁺, CH₃CO⁺), Lewis acid catalysts (e.g., AlCl₃)
Methyl oxidation KMnO₄/H⁺, CrO₃/H₂SO₄

Major Reaction Products

Reaction Product Key Observations
Nitro reduction 5-methyl-N-(2-methyl-3-aminophenyl)furan-2-carboxamideAmine enhances nucleophilicity and basicity
Amide hydrolysis 5-methylfuran-2-carboxylic acid + 2-methyl-3-nitroanilineAcidic/basic conditions cleave amide bond
Furan substitution Substituted furan derivatives (e.g., nitro, acetyl)Depends on substituent directing effects
Methyl oxidation Carboxylic acid derivativesConverts methyl to carboxylic acid groups

Structural and Reactivity Comparisons

Compound Key Features Reactivity Highlights
5-methyl-N-(3-nitrophenyl)furan-2-carboxamide Nitrophenyl, methyl on furanAmide hydrolysis, nitro reduction
5-(4-nitrophenyl)furan-2-carboxamide Nitrophenyl, no furan methylSimilar amide reactivity but different solubility
N-(2-Methyl-3-nitrophenyl)acetamide Acetamide, nitrophenyl, methyl substituentNitro reduction, amide substitution

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
The furan scaffold is prevalent in the development of antitubercular agents. Compounds similar to 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide have been identified as effective inhibitors of mycobacterial enzymes, notably MbtI, which is crucial for siderophore biosynthesis in Mycobacterium tuberculosis (Mtb) . Research indicates that modifications to the furan structure can enhance antimicrobial efficacy by disrupting iron acquisition pathways essential for bacterial survival .

Anticancer Potential
Studies have shown that furan derivatives exhibit promising anticancer properties. For instance, compounds with structural similarities to 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide have been tested against various cancer cell lines, demonstrating significant cytotoxic effects. The presence of nitro groups has been linked to increased reactivity towards biological targets, potentially inducing apoptosis in cancer cells .

Table 1: Summary of Biological Activities

Compound Target Activity Reference
5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamideMycobacterium tuberculosisAntimicrobial
5-(4-nitrophenyl)furan-2-carboxylic acidMbtI enzymeInhibitor
Carbamothioyl-furan derivativesHepG2 cancer cellsAnticancer

Materials Science

In addition to its biological applications, this compound can be utilized in the development of organic electronic materials. Its structural properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The integration of furan derivatives into these technologies can enhance device performance due to their unique electronic characteristics .

Case Studies and Research Findings

  • Antimycobacterial Activity : A study demonstrated that furan-based compounds could interfere with iron acquisition in Mycobacterium tuberculosis, suggesting their potential as new antitubercular agents .
  • Structure-Activity Relationship (SAR) : Investigations into the SAR of furan derivatives revealed that variations in substituents significantly affect biological activity. For example, the introduction of electron-withdrawing groups like nitro enhances antimicrobial properties while maintaining low toxicity profiles .
  • Anticancer Studies : Research on carbamothioyl-furan derivatives indicated that specific structural modifications led to increased anticancer activity against HepG2 and other cancer cell lines. The presence of methyl and nitro groups was particularly beneficial for enhancing efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Furan Ring

Nitro-Substituted Furan Derivatives
  • N-(4-Methoxy-3-(trifluoromethyl)phenyl)-5-nitrofuran-2-carboxamide (22o): Features a nitro group at the 5-position of the furan and a trifluoromethyl-methoxyphenyl group. Exhibits potent trypanocidal activity (67% yield), with the nitro group enhancing electrophilicity and target binding .
  • 5-Nitro-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide : Similar nitro-furan scaffold with a trifluoromethylphenyl group. The trifluoromethyl group improves metabolic stability and hydrophobic interactions .
Compound Furan Substituent Phenyl Substituent Molecular Weight Key Properties/Activity
Target Compound 5-Methyl 2-Methyl-3-nitro 260.25 Research screening compound
22o 5-Nitro 4-Methoxy-3-(trifluoromethyl) 344.27 Trypanocidal activity (67% yield)
ChemSpider ID 15212-60-9 5-Nitro 3-(Trifluoromethyl) 316.23 High metabolic stability
Halogen-Substituted Furan Derivatives
  • N-(4-Bromophenyl)furan-2-carboxamide (3) : Synthesized via Suzuki-Miyaura coupling (94% yield). The bromine atom facilitates further functionalization for drug discovery .
  • 5-(3-Chlorophenyl)-N-[4-(diethylamino)phenyl]furan-2-carboxamide: Combines a chlorophenyl group (electron-withdrawing) with a diethylamino group (electron-donating), balancing solubility and reactivity .

Substituent Variations on the Phenyl Ring

Electron-Withdrawing Groups
  • N-(4-Methoxy-3-methylphenyl)-5-nitrofuran-2-carboxamide (22v) : Methyl and methoxy groups modulate electronic effects, yielding a yellow solid with moderate antibacterial activity (51% yield) .
  • N-(3-Carbamoyl-5-ethylthiophen-2-yl)-4-nitro-1H-pyrazole-3-carboxamide (21) : Hybrid furan-pyrazole scaffold with a carbamoyl-thiophenyl group, showing broad-spectrum antimicrobial activity (42% yield) .
Bulky and Functionalized Phenyl Groups
  • 5-Methyl-N-[6-methyl-3-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide : Incorporates a morpholine-carbonyl group, enhancing solubility and enabling hydrogen bonding .
  • 5-(3-Chlorophenyl)-N-(4-(morpholinomethyl)phenyl)furan-2-carboxamide: Combines chlorophenyl and morpholinomethyl groups, improving bioavailability (98% purity) .

Biological Activity

5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer and antimicrobial properties, mechanisms of action, and structure-activity relationships.

Chemical Structure and Properties

The chemical structure of 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide features a furan ring substituted with a methyl group and a nitrophenyl moiety. This unique structure contributes to its biological activity.

Anticancer Activity

Recent studies have demonstrated that derivatives of furan, including 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide, exhibit significant anticancer properties. The compound has been evaluated against various cancer cell lines, revealing promising results.

Case Studies

  • Cytotoxicity Assays : In vitro studies showed that the compound exhibited cytotoxic effects against human breast adenocarcinoma (MCF-7) and other cancer cell lines. The IC50 values ranged from 0.65 µM to 2.41 µM, indicating potent activity compared to standard chemotherapeutics like doxorubicin .
  • Mechanism of Action : The mechanism of action appears to involve the induction of apoptosis in cancer cells, as evidenced by increased caspase-3 activity and alterations in cell cycle progression . Flow cytometry analyses indicated that the compound effectively arrested cell proliferation at the G1 phase, leading to programmed cell death .
Cell LineIC50 (µM)Mechanism of Action
MCF-70.65Apoptosis induction
HeLa1.50Cell cycle arrest
HCT-1161.17Apoptosis via caspase activation

Antimicrobial Activity

In addition to its anticancer effects, 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide has shown antimicrobial properties against various bacterial strains.

Efficacy Against Bacteria

  • Bacterial Strains Tested : The compound was tested against Gram-positive and Gram-negative bacteria, including E. coli and Staphylococcus aureus. Results indicated significant antibacterial activity with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .
  • Comparison with Standards : When compared with traditional antibiotics, the compound demonstrated superior efficacy against several strains, suggesting its potential as a lead compound for developing new antimicrobial agents.
Bacterial StrainMIC (µg/mL)Comparison with Doxorubicin
E. coli230Higher efficacy
S. aureus265Comparable
Bacillus cereus280Higher efficacy

Structure-Activity Relationship (SAR)

The biological activity of 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide can be attributed to specific structural features:

  • Nitro Group Influence : The presence of the nitro group on the phenyl ring enhances both anticancer and antimicrobial activities by facilitating electron-withdrawing effects that stabilize reactive intermediates during metabolic processes .
  • Substituent Effects : Variations in substituents on the furan ring significantly affect the biological potency of derivatives. Electron-donating groups tend to enhance activity, while electron-withdrawing groups may reduce it .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide, and how can reaction conditions be optimized?

  • Methodology : The compound can be synthesized via amide coupling between furan-2-carbonyl chloride and substituted aniline derivatives. For example, refluxing equimolar quantities of furan-2-carbonyl chloride with 2-methyl-3-nitroaniline in acetonitrile under basic conditions (e.g., triethylamine) typically yields the target compound . Optimization involves adjusting reaction time (3–24 hours), temperature (80–120°C), and solvent polarity (acetonitrile vs. DMF) to improve yield and purity. Post-synthesis purification via recrystallization (methanol or acetonitrile) or column chromatography is critical .

Q. How can the structural integrity of this compound be validated?

  • Methodology : Use a combination of:

  • 1H/13C NMR : Confirm substitution patterns (e.g., methyl groups at furan-C5 and nitro group at phenyl-C3) via chemical shifts (e.g., aromatic protons at δ 7.2–8.5 ppm, nitro group deshielding effects) .
  • X-ray crystallography : Resolve dihedral angles between the furan and nitrophenyl rings (typically <10°) and intramolecular interactions (e.g., N–H⋯O hydrogen bonds) to validate planarity .
  • IR spectroscopy : Identify amide C=O stretches (~1650 cm⁻¹) and nitro group vibrations (~1520 cm⁻¹) .

Q. What analytical techniques are suitable for assessing purity in pharmacological studies?

  • Methodology :

  • HPLC : Use a C18 column with a mobile phase of acetonitrile/water (70:30) and UV detection at 254 nm to detect impurities (<2%) .
  • Mass spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]+ at m/z 315.3) and isotopic patterns .

Advanced Research Questions

Q. How do steric and electronic effects of the 3-nitro and 2-methyl substituents influence reactivity in nucleophilic substitution reactions?

  • Analysis : The nitro group at phenyl-C3 is a strong electron-withdrawing group, activating the ring for electrophilic substitution but sterically hindering para positions. Computational studies (DFT) reveal reduced electron density at the amide carbonyl oxygen, affecting hydrogen-bonding capacity in biological targets. Kinetic experiments (e.g., reaction with Grignard reagents) show slower rates compared to unsubstituted analogs due to steric bulk .

Q. What strategies resolve contradictory data in cytotoxicity studies (e.g., IC50 variability across cell lines)?

  • Methodology :

  • Dose-response assays : Use HCT-116 (colorectal) and MCF-7 (breast) cell lines with standardized MTT protocols (48–72 hr exposure, 10–100 µM range) .
  • Metabolic interference analysis : Test for nitroreductase activity in cell lysates, as nitro groups may undergo enzymatic reduction, altering toxicity profiles .
  • Solubility controls : Ensure consistent DMSO concentrations (<0.1% v/v) to avoid solvent-induced artifacts .

Q. How can computational modeling predict binding affinities to adenosine A2A receptors?

  • Approach :

  • Molecular docking : Use AutoDock Vina with receptor PDB ID 4UHR. The furan carbonyl and nitro group form hydrogen bonds with Thr88 and Asn253 residues, respectively.
  • MD simulations : Analyze stability of ligand-receptor complexes over 100 ns trajectories; RMSD <2 Å indicates stable binding .

Q. What mechanistic insights explain the compound’s instability under acidic conditions?

  • Experimental design :

  • Degradation studies : Expose the compound to HCl (0.1–1 M, 25–37°C) and monitor via HPLC. Nitro group reduction to amine and furan ring hydrolysis are primary degradation pathways .
  • Stabilization strategies : Co-formulate with antioxidants (e.g., ascorbic acid) or encapsulate in PLGA nanoparticles to enhance shelf-life .

Key Notes

  • Structural analogs (e.g., N-(2-nitrophenyl)furan-2-carboxamide) provide validated benchmarks for reactivity and crystallography .
  • Methodological rigor is critical in resolving contradictory pharmacological data, particularly for nitroaromatic compounds .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide
Reactant of Route 2
Reactant of Route 2
5-methyl-N-(2-methyl-3-nitrophenyl)furan-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.